![molecular formula C12H13NO B2700895 6,7,8,9-Tetrahydro-dibenzofuran-2-ylamine CAS No. 38084-44-5](/img/structure/B2700895.png)
6,7,8,9-Tetrahydro-dibenzofuran-2-ylamine
Overview
Description
6,7,8,9-Tetrahydro-dibenzofuran-2-ylamine is a biochemical compound used for proteomics research . It is also known by its CAS number 38084-44-5 .
Molecular Structure Analysis
The molecular formula of this compound is C12H13NO . The molecular weight is 223.7 g/mol when it is in the form of a hydrochloride .Scientific Research Applications
Synthetic Methodologies and Chemical Interactions
Ring Transformation and Theoretical Calculations
The interaction of 3,4-Dibenzoylfuroxan with hydroxylamine results in a ring transformation, providing a basis for studying related compounds, including 6,7,8,9-Tetrahydro-dibenzofuran-2-ylamine derivatives. This reaction underscores the compound's versatility in synthetic organic chemistry, backed by density functional theoretical (DFT) calculations for structure confirmation and analysis (Tselinsky et al., 2000).
Analytical Techniques and Metabolite Analysis
LC/MS Analytical Method for Novel Propargylamine Compounds
In the realm of neurodegenerative disease research, the analytical method development for TCH346 (a novel propargylamine compound) and its metabolites in human plasma exemplifies the importance of analytical chemistry in supporting clinical studies. This method leverages liquid chromatography/tandem mass spectrometry (LC/MS) for the simultaneous determination of these compounds, facilitating their pharmacokinetic and pharmacodynamic evaluation (Hara et al., 2004).
Organic Synthesis and Fluorine Chemistry
Preparation of Fluorinated Tetrahydrodibenzofurans
The synthesis of 8-amido-2-amino-1,2,3,4-tetrahydro-2-dibenzofurans, including fluorinated analogs, illustrates the compound's utility in the development of new materials with specific properties. Through acid-catalyzed [3,3]-sigmatropic rearrangement of O-aryloximes, researchers have developed a methodology for incorporating fluorine atoms into the tetrahydrodibenzofuran framework, enabling the exploration of their physical and chemical properties (Guzzo et al., 2003).
Photoluminescence and Material Science
Blue-Shifted Acid-Responsive Photoluminescence
The study of 6-amino-8-cyanobenzo[1, 2-b]indolizines, related in structure to this compound, reveals novel photoluminescent materials with pH-dependent optical properties. This research not only expands our understanding of photophysical behavior but also opens up new avenues for developing smart materials for sensors and imaging applications (Outlaw et al., 2016).
Safety and Hazards
properties
IUPAC Name |
6,7,8,9-tetrahydrodibenzofuran-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c13-8-5-6-12-10(7-8)9-3-1-2-4-11(9)14-12/h5-7H,1-4,13H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCNLIGSQZDOOGG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C3=C(O2)C=CC(=C3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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